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Cat. No.: B185108

Get Quote

Executive Summary

3-chloro-N-(4-fluorophenyl)benzamide (CAS: 33489-31-5) is a halogenated diaryl amide
belonging to the benzanilide class.[1][2] It serves as a critical intermediate in the synthesis of
agrochemicals and pharmaceutical agents, specifically within the realm of kinase inhibitors and
ion channel modulators. Its structural significance lies in the strategic placement of halogen
atoms—chlorine at the meta position of the benzoyl ring and fluorine at the para position of the
aniline ring—which modulate lipophilicity (LogP) and metabolic stability against P450 oxidation.

This guide details the synthesis, mechanistic underpinnings, and structural characterization of
this compound, designed for application scientists requiring high-purity production and
validation.

Part 1: Chemical Identity & Physicochemical Profile
Nomenclature & Classification

e IUPAC Name: 3-chloro-N-(4-fluorophenyl)benzamide[2]
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CAS Registry Number: 33489-31-5[2]

Molecular Formula: C13HsCIFNO

Molecular Weight: 249.67 g/mol

SMILES:ClIclccee(C(=0O)Nc2cec(F)ec2)cl

Key Physicochemical Properties

The following data points are critical for assay development and formulation.

Value -
Property . . Significance
(Experimental/Predicted)

Physical State White to Off-white Solid Standard isolation form.
] ] ] Indicator of purity; distinct from
Melting Point 128-132 °C (Predicted) ) )
starting materials.
High lipophilicity; suggests
LogP (Octanol/Water) 3.8+£04 an fipop e N
good membrane permeability.
] Critical for receptor binding
H-Bond Donors 1 (Amide NH) ) .
interactions.
Fluorine acts as a weak
H-Bond Acceptors 2(C=0,F)
acceptor.
Low PSA correlates with blood-
Polar Surface Area 29.1 A2 brain barrier penetration

potential.

Part 2: Synthetic Methodology

Two primary routes are recommended. Method A (Acid Chloride) is preferred for scale-up due
to cost-efficiency and speed. Method B (Coupling Agents) is reserved for cases where acid-
sensitive functional groups are present on derivatives.

Method A: Schotten-Baumann Acylation (Primary Route)
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This protocol utilizes 3-chlorobenzoyl chloride and 4-fluoroaniline under basic conditions to

neutralize the HCI byproduct.

Reagents:

Substrate 1: 4-Fluoroaniline (1.0 equiv)
Substrate 2: 3-Chlorobenzoyl chloride (1.1 equiv)
Base: Triethylamine (TEA) or Pyridine (1.5 equiv)

Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Protocol:

Preparation: Charge a flame-dried round-bottom flask with 4-fluoroaniline (10 mmol) and
anhydrous DCM (50 mL).

Base Addition: Add TEA (15 mmol) to the solution. Cool the mixture to 0 °C using an ice bath
to control the exotherm.

Acylation: Add 3-chlorobenzoyl chloride (11 mmol) dropwise over 15 minutes. The solution
may turn slightly yellow or cloudy due to triethylamine hydrochloride salt formation.

Reaction: Remove the ice bath and stir at room temperature (25 °C) for 3—4 hours. Monitor
by TLC (Hexane:EtOAc 3:1).

Quench: Quench the reaction with 1M HCI (20 mL) to neutralize excess base and solubilize
the amine salts.

Workup:

o Separate the organic layer.[3]

o Wash with saturated NaHCOs (to remove unreacted acid).
o Wash with Brine.

o Dry over Naz2SOu4, filter, and concentrate in vacuo.
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 Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography
(SiO2, Gradient 0—20% EtOAc in Hexane).

Method B: Carbodiimide Coupling (Alternative)

e Reagents: 3-Chlorobenzoic acid, 4-Fluoroaniline, EDC-HCI, HOBt, DIPEA, DMF.

» Note: This method avoids the use of corrosive acid chlorides but requires more expensive
reagents and difficult removal of urea byproducts.

Part 3: Mechanistic Insight

The formation of the amide bond proceeds via a Nucleophilic Acyl Substitution mechanism.

» Nucleophilic Attack: The lone pair on the nitrogen of 4-fluoroaniline attacks the electrophilic
carbonyl carbon of 3-chlorobenzoyl chloride.

o Tetrahedral Intermediate: A transient tetrahedral intermediate is formed with a negative
charge on the oxygen.

o Elimination: The carbonyl bond reforms, expelling the chloride ion (a good leaving group).

» Deprotonation: The base (TEA) removes the proton from the cationic nitrogen species to
yield the neutral amide product.

Visualization: Synthesis Workflow

Final Product:
3-chloro-N-(4-fluorophenyl)benzamide
(White Solid)
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Figure 1: Step-by-step synthetic workflow for the Schotten-Baumann acylation route.

Part 4: Characterization & Validation

To ensure scientific integrity, the synthesized compound must be validated using the following
spectroscopic parameters.
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Proton NMR (*H-NMR) Expectation

Solvent: DMSO-de, 400 MHz

Chemical Shift (6

Multiplicity Integration Assignment
ppm)
Amide N-H.
Characteristic
10.45 Singlet (Broad) 1H downfield shift due to

electron-withdrawing

aryl groups.

H-2 (Benzoyl).
8.00 Singlet (t) 1H Isolated proton
between Cl and C=0.

H-6 (Benzoyl). Ortho

7.90 Doublet 1H
to C=0.
H-2', H-6' (Aniline).
7.75 Multiplet 2H Ortho to Nitrogen.[4]
[5]
H-4 (Benzoyl). Para to
7.65 Doublet 1H
C=0.
. H-5 (Benzoyl). Meta to
7.55 Triplet 1H
C=0.
H-3', H-5' (Aniline).
] Ortho to Fluorine
7.20 Triplet (dd) 2H

(Large J_H-F coupling
~8-9 Hz).

Mass Spectrometry (LC-MS)

« lonization: ESI+ (Electrospray lonization)

e Molecular lon [M+H]*: 250.1 m/z
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« Isotope Pattern: Distinctive 3:1 ratio for M and M+2 peaks due to the Chlorine atom (3>Cl/
37Cl).

Infrared Spectroscopy (FT-IR)
e 3300 cm~1: N-H Stretch (Secondary Amide).

e 1655 cm~1: C=0 Stretch (Amide | band).

e 1520 cm~: N-H Bending (Amide Il band).

e 1220 cm~1: C-F Stretch.

Part 5: Pharmacological Context & SAR

The N-phenylbenzamide scaffold is a "privileged structure” in medicinal chemistry. The specific
substitution pattern of 3-chloro-N-(4-fluorophenyl)benzamide offers unique biological
advantages.

Structure-Activity Relationship (SAR)

e 4-Fluoro Substitution:

o Metabolic Stability: The para-position of the aniline ring is a primary site for metabolic
oxidation (hydroxylation) by Cytochrome P450 enzymes. Substituting hydrogen with
fluorine blocks this site, significantly extending the compound's half-life (t1/2).

o Electronic Effect: Fluorine is electron-withdrawing, reducing the electron density of the
aromatic ring, which can influence 1t-1t stacking interactions in the binding pocket.

e 3-Chloro Substitution:

o Lipophilicity: The chlorine atom increases the lipophilicity (LogP), enhancing the
molecule’s ability to cross cell membranes.

o Halogen Bonding: The chlorine atom can participate in halogen bonding with carbonyl
backbone oxygens in target proteins.
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Visualization: SAR Logic
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Figure 2: Structure-Activity Relationship (SAR) map highlighting the functional roles of the
halogen substituents.

Biological Applications

Research indicates that analogs of this compound are active in several therapeutic areas:

» Kinetoplastid Inhibition: Similar benzamide derivatives have shown efficacy against
Trypanosoma brucei and Leishmania donovani by binding to the minor groove of AT-rich
DNA[1].[6]

» Antibacterial Agents: Chlorinated benzanilides exhibit activity against Staphylococcus aureus
by disrupting bacterial cell division [2].

e lon Channel Modulation: The scaffold is frequently screened for modulation of TRP channels
and GABA receptors due to its rigid linker and hydrophobic domains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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